Cas no 67191-92-8 (4-fluoro-1-isocyanato-2-methylbenzene)

• Product Name: 4-fluoro-1-isocyanato-2-methylbenzene
• CAS No: 67191-92-8
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD18269641
• CID: 1714972
• PubChem ID: 12414171
• Update Time: 2025-04-21

4-fluoro-1-isocyanato-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-fluoro-1-isocyanato-2-methyl-
• 4-Fluoro-2-methylphenylisocyanate
• G23137
• MFCD18269641
• EN300-146815
• SCHEMBL420514
• 67191-92-8
• 4-fluoro-1-isocyanato-2-methylbenzene
• 4-Fluoro-2-methyl-phenylisocyanate
• AKOS012411004

• MDL： MFCD18269641
• Inchi： 1S/C8H6FNO/c1-6-4-7(9)2-3-8(6)10-5-11/h2-4H,1H3
• InChI Key： MIMYFVDQCNYWNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)N=C=O

Computed Properties

• Exact Mass: 151.04338
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes